Cas no 2227808-81-1 (tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate
• CAS No: 2227808-81-1
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5834739
• PubChem ID: 165663264
• Update Time: 2025-06-09

tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate
• 2227808-81-1
• tert-butyl N-{4-[(2S)-2-aminopropyl]phenyl}carbamate
• EN300-1877681

• Inchi： 1S/C14H22N2O2/c1-10(15)9-11-5-7-12(8-6-11)16-13(17)18-14(2,3)4/h5-8,10H,9,15H2,1-4H3,(H,16,17)/t10-/m0/s1
• InChI Key： PYOCKLFKESMIGP-JTQLQIEISA-N
• SMILES： O(C(NC1C=CC(=CC=1)C[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate

Research Brief on tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate (CAS: 2227808-81-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate (CAS: 2227808-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have focused on its role as a precursor for dopamine receptor modulators and its potential applications in neurodegenerative disease research.

Structural analysis reveals that the tert-butyl carbamate group provides excellent protection for the amine functionality during multi-step synthetic processes, while the (2S)-2-aminopropyl moiety offers a stereochemical handle for creating selective biological interactions. The 4-substituted phenyl ring further enhances the compound's ability to interact with aromatic binding pockets in target proteins, making it particularly valuable for drug discovery programs.

Recent synthetic methodology developments (2022-2023) have demonstrated improved routes to this compound with higher enantiomeric purity (>99% ee) and yields exceeding 85%. These advances typically employ asymmetric hydrogenation or enzymatic resolution techniques, addressing previous challenges in stereocontrol during the aminopropyl group installation. The optimized synthetic protocols have significantly reduced production costs while maintaining pharmaceutical-grade purity standards.

In pharmacological applications, derivatives of tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate have shown promising activity as σ receptor ligands with potential applications in pain management and neuroprotection. Structure-activity relationship (SAR) studies published in 2023 indicate that modifications at the carbamate nitrogen or the phenyl ring can dramatically alter receptor binding affinity and selectivity profiles. These findings are guiding the design of next-generation neuropharmaceuticals with improved blood-brain barrier penetration and reduced off-target effects.

The compound's stability profile has been extensively characterized in recent formulation studies. Data indicates good solubility in common organic solvents (DMSO, ethanol) and acceptable stability under physiological pH conditions (t1/2 > 24 hours at pH 7.4). These properties make it suitable for both in vitro and in vivo pharmacological evaluation, as evidenced by its increasing appearance in preclinical studies of Parkinson's disease and depression models.

Emerging applications in radiopharmaceutical development have also been reported, where the aromatic amine functionality serves as a convenient site for radioisotope labeling (e.g., with 18F or 11C). This has opened new avenues for positron emission tomography (PET) tracer development targeting neurotransmitter systems, with several research groups reporting promising imaging agents derived from this scaffold.

From a safety perspective, recent toxicological screening indicates favorable preliminary profiles for this intermediate, with no significant cytotoxicity observed in standard assays (IC50 > 100 μM in HepG2 cells). However, researchers note that final risk assessment depends heavily on downstream modifications in drug development pipelines.

The commercial availability of tert-butyl N-{4-(2S)-2-aminopropylphenyl}carbamate has improved significantly in the past two years, with multiple GMP-certified suppliers now offering the compound at research and bulk scales. Market analysis suggests growing demand from both academic and industrial sectors, particularly in regions with strong neuroscience research programs.

Future research directions highlighted in recent reviews include exploration of this scaffold in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The compound's structural features make it particularly suitable for these cutting-edge therapeutic modalities, suggesting its continued importance in medicinal chemistry pipelines.